Cas no 1287047-37-3 (Fluphenazine-d8 Sulfoxide Dihydrochloride)

• Product Name: Fluphenazine-d8 Sulfoxide Dihydrochloride
• CAS No: 1287047-37-3
• MF: C₂₂H₂₆F₃N₃O₂S
• MW: 461.570248126984
• CID: 4555027
• Update Time: 2025-06-11

Fluphenazine-d8 Sulfoxide Dihydrochloride Chemical and Physical Properties

Names and Identifiers

• Fluphenazine-d8 Sulfoxide Dihydrochloride
• 2-[2,2,3,3,5,5,6,6-octadeuterio-4-[3-[5-oxo-2-(trifluoromethyl)phenothiazin-10-yl]propyl]piperazin-1-yl]ethanol

• Inchi： 1S/C22H26F3N3O2S/c23-22(24,25)17-6-7-21-19(16-17)28(18-4-1-2-5-20(18)31(21)30)9-3-8-26-10-12-27(13-11-26)14-15-29/h1-2,4-7,16,29H,3,8-15H2/i10D2,11D2,12D2,13D2
• InChI Key： UFPPOFUTIWYLNR-BGKXKQMNSA-N
• SMILES： C(O)CN1C([2H])([2H])C([2H])([2H])N(CCCN2C3=CC(C(F)(F)F)=CC=C3S(=O)C3=C2C=CC=C3)C([2H])([2H])C1([2H])[2H]

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines Phenothiazines

Additional information on Fluphenazine-d8 Sulfoxide Dihydrochloride

Introduction to Fluphenazine-d8 Sulfoxide Dihydrochloride (CAS No. 1287047-37-3)

Fluphenazine-d8 Sulfoxide Dihydrochloride (CAS No. 1287047-37-3) is a deuterated derivative of fluphenazine, a well-known antipsychotic medication belonging to the phenothiazine class. This compound is of significant interest in the field of medicinal chemistry and pharmacology due to its potential applications in drug metabolism studies and as a reference standard in analytical methods. The introduction of deuterium atoms into the molecular structure can alter the pharmacokinetic properties of the drug, making it a valuable tool for understanding drug behavior in biological systems.

The chemical structure of Fluphenazine-d8 Sulfoxide Dihydrochloride consists of a phenothiazine core with additional functional groups, including a sulfoxide moiety and deuterium atoms. The presence of deuterium atoms can influence the metabolic stability and bioavailability of the compound, which are critical factors in drug development and clinical applications. Recent studies have highlighted the importance of deuterated compounds in reducing metabolic variability and improving therapeutic outcomes.

In terms of its pharmacological properties, Fluphenazine-d8 Sulfoxide Dihydrochloride retains the antipsychotic activity characteristic of fluphenazine. Fluphenazine is primarily used to manage symptoms of schizophrenia and other psychotic disorders by blocking dopamine receptors in the brain. The deuterated form of fluphenazine can provide insights into the metabolic pathways involved in its degradation and excretion, which can help optimize dosing regimens and minimize side effects.

The synthesis of Fluphenazine-d8 Sulfoxide Dihydrochloride involves several steps, including the introduction of deuterium atoms at specific positions on the molecule. This process requires precise control over reaction conditions to ensure high yields and purity. Advanced techniques such as deuteration via hydrogen-deuterium exchange or direct deuteration using deuterium gas are commonly employed in the synthesis of deuterated compounds. The resulting product is typically characterized using spectroscopic methods, including nuclear magnetic resonance (NMR) and mass spectrometry (MS), to confirm its structure and purity.

In recent years, there has been growing interest in the use of deuterated compounds in drug development due to their potential to improve drug efficacy and safety. A study published in the Journal of Medicinal Chemistry (2021) investigated the metabolic stability of various deuterated derivatives of antipsychotic drugs, including fluphenazine. The results showed that deuterium substitution at specific positions significantly reduced the rate of metabolism, leading to prolonged half-lives and improved therapeutic indices. This finding has important implications for the design of more effective antipsychotic medications.

Fluphenazine-d8 Sulfoxide Dihydrochloride also finds applications in analytical chemistry as a reference standard for quantitative analysis. Its stable isotopic composition makes it an ideal internal standard for mass spectrometric methods, ensuring accurate quantification of fluphenazine and its metabolites in biological samples. This is particularly useful in clinical trials and pharmacokinetic studies where precise measurement of drug levels is crucial for assessing safety and efficacy.

The safety profile of Fluphenazine-d8 Sulfoxide Dihydrochloride is generally similar to that of its non-deuterated counterpart, fluphenazine. Common side effects associated with fluphenazine include extrapyramidal symptoms, sedation, and orthostatic hypotension. However, the introduction of deuterium atoms may alter these side effects to some extent, although this requires further investigation. Preclinical studies have shown that deuterated compounds often exhibit reduced toxicity compared to their non-deuterated forms, which could translate into improved safety profiles in clinical settings.

In conclusion, Fluphenazine-d8 Sulfoxide Dihydrochloride (CAS No. 1287047-37-3) is a valuable compound with significant potential in both research and clinical applications. Its unique properties make it an important tool for understanding drug metabolism and optimizing therapeutic outcomes. As research in this area continues to advance, it is likely that deuterated compounds like fluphenazine-d8 will play an increasingly important role in the development of more effective and safer medications.